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Compound of Interest

Compound Name: 4-Biphenylsulfonyl chloride

Cat. No.: B160332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
biphenylsulfonyl chloride (CAS No. 1623-93-4). The following sections detail the hazardous

properties, necessary precautions, and emergency procedures to ensure the safe use of this

compound in a laboratory and drug development setting.

Hazard Identification and Classification
4-Biphenylsulfonyl chloride is classified as a corrosive substance that causes severe skin

burns and eye damage.[1][2][3] It is also reactive with water.[2][4] Inhalation of dust may cause

respiratory irritation.[5]

GHS Classification:

Hazard Class Hazard Category

Skin Corrosion/Irritation Category 1B[1][3]

Serious Eye Damage/Eye Irritation Category 1[1]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[1]

Signal Word: Danger[2][3][6]
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Hazard Statements:

H314: Causes severe skin burns and eye damage.[2][3][6][7]

H335: May cause respiratory irritation.[5]

EUH014: Reacts violently with water.[4][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-biphenylsulfonyl chloride is

provided in the table below.

Property Value

Molecular Formula C12H9ClO2S[1][2]

Molecular Weight 252.72 g/mol [1][2][3]

Appearance White to off-white solid/powder[1][4]

Melting Point 114 °C / 237.2 °F[1]

Boiling Point No information available[1]

Flash Point No information available[1]

Solubility Reacts with water[1]

Stability Moisture sensitive[1]

Toxicological Information
The toxicological properties of 4-biphenylsulfonyl chloride have not been fully investigated.

[1] No acute toxicity information, such as LD50 or LC50 values, is currently available for this

product.[1][2]

Safe Handling and Storage
Handling:
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Use only in a chemical fume hood.[1]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

protective clothing, and eye/face protection.[1][2]

Avoid breathing dust.[1]

Do not get in eyes, on skin, or on clothing.[1]

Do not ingest.[1]

Avoid contact with water and moisture.[1][2]

Wash hands thoroughly after handling.[1]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

Store locked up.[1]

Protect from moisture.[2] The product is moisture-sensitive.[1]

Store in a corrosives area.[2]

Incompatible materials to avoid include bases, strong oxidizing agents, alcohols, and acids.

[1]

Personal Protective Equipment (PPE)
A summary of recommended personal protective equipment is provided below.
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Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[1]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[1] A dust

mask type N95 (US) is also suggested.[6]

Emergency Procedures
First-Aid Measures:
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Exposure Route First-Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Immediate medical attention is required.[1][8]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Call a physician immediately.[1][8]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Call a physician or poison

control center immediately.[1][8] Do not use

mouth-to-mouth resuscitation if the victim

ingested or inhaled the substance.[8]

Ingestion

Do NOT induce vomiting. Drink plenty of water.

Never give anything by mouth to an

unconscious person. Immediate medical

attention is required.[1][8]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use CO2, dry chemical, dry sand, or alcohol-resistant foam.[1]

Unsuitable Extinguishing Media: No information available.[1]

Specific Hazards: The product causes burns of eyes, skin, and mucous membranes.[1]

Thermal decomposition can lead to the release of irritating gases and vapors, including

carbon monoxide, carbon dioxide, sulfur oxides, and hydrogen chloride gas.[1]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[1]

Accidental Release Measures:

Personal Precautions: Use personal protective equipment. Evacuate personnel to safe

areas. Avoid contact with skin, eyes, or clothing. Do not get water on the spilled substance or

inside containers.[1]
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Environmental Precautions: Should not be released into the environment. Do not allow

material to contaminate the ground water system.[1][2]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal. Avoid dust formation. Do not expose the spill to water.[1][2]

Experimental Protocols
Detailed toxicological studies for 4-biphenylsulfonyl chloride are not publicly available.

However, the assessment of its known hazards (skin and eye corrosion/irritation) would

typically follow standardized methodologies, such as those outlined by the Organisation for

Economic Co-operation and Development (OECD).

In Vitro Skin Corrosion: Reconstructed Human Epidermis (RhE) Test Method (based on OECD

Test Guideline 431)

This test method is used to identify corrosive and non-corrosive chemicals.

Principle: The test utilizes a reconstructed human epidermis model which mimics the

biochemical and physiological properties of the upper layers of human skin. Corrosive

chemicals penetrate the stratum corneum and are cytotoxic to the underlying cell layers. Cell

viability is measured by the enzymatic conversion of the vital dye MTT into a blue formazan

salt, which is then quantified.

Methodology:

The test substance is applied topically to the surface of the RhE tissue.

The tissue is exposed to the substance for specific time points (e.g., 3 minutes and 1

hour).

After exposure, the substance is washed from the tissue surface.

The viability of the tissue is determined by incubating it with MTT solution.

The amount of formazan produced is measured spectrophotometrically to determine the

percentage of viable cells relative to a negative control.
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Classification: A substance is identified as corrosive if the cell viability falls below defined

threshold levels at specific time points.
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Safety and Handling Workflow for 4-Biphenylsulfonyl Chloride.
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Experimental Workflow for In Vitro Skin Corrosion Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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